Ethyl (3-(2-(acetylamino)phenyl)-2-oxo-1(2H)-quinoxalinyl)acetate

• CAS No.: 53493-73-5
• Molecular Formula: C20H19N3O4
• Molecular Weight: 365.4 g/mol
• IUPAC Name: ethyl 2-[3-(2-acetamidophenyl)-2-oxoquinoxalin-1-yl]acetate
• InChI: InChI=1S/C20H19N3O4/c1-3-27-18(25)12-23-17-11-7-6-10-16(17)22-19(20(23)26)14-8-4-5-9-15(14)21-13(2)24/h4-11H,3,12H2,1-2H3,(H,21,24)
• InChI Key: UBDCTEPGQSNTRI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=CC=CC=C2N=C(C1=O)C3=CC=CC=C3NC(=O)C

Description

Ethyl (3-(2-(acetylamino)phenyl)-2-oxo-1(2H)-quinoxalinyl)acetate is a complex organic compound with a unique structure that combines several functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl (3-(2-(acetylamino)phenyl)-2-oxo-1(2H)-quinoxalinyl)acetate typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the condensation of 2-acetylaminobenzaldehyde with ethyl oxalyl chloride to form an intermediate, which is then cyclized to produce the quinoxaline ring. The final step involves the esterification of the resulting compound with ethanol under acidic conditions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Techniques such as continuous flow synthesis and the use of catalysts can enhance the efficiency of the process.

Chemical Reactions Analysis

Types of Reactions

Ethyl (3-(2-(acetylamino)phenyl)-2-oxo-1(2H)-quinoxalinyl)acetate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoxaline derivatives.

Reduction: Reduction reactions can convert the quinoxaline ring to a dihydroquinoxaline.

Substitution: The acetylamino group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like halogens and nucleophiles can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield quinoxaline-2,3-dione, while reduction can produce dihydroquinoxaline derivatives.

Scientific Research Applications

Ethyl (3-(2-(acetylamino)phenyl)-2-oxo-1(2H)-quinoxalinyl)acetate has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of Ethyl (3-(2-(acetylamino)phenyl)-2-oxo-1(2H)-quinoxalinyl)acetate involves its interaction with specific molecular targets. The compound can bind to enzymes and inhibit their activity, which can lead to various biological effects. The pathways involved may include inhibition of cell proliferation and induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Similar Compounds

Ethyl 3-phenyl-2H-benzo[b][1,4]thiazine-2-carboxylate: Similar structure but with a thiazine ring instead of a quinoxaline ring.

Ethyl phenylacetate: Simpler structure with a phenyl group attached to an acetate ester.

Uniqueness

Ethyl (3-(2-(acetylamino)phenyl)-2-oxo-1(2H)-quinoxalinyl)acetate is unique due to its combination of functional groups and the presence of the quinoxaline ring, which imparts specific chemical and biological properties not found in simpler compounds .